Cas no 2172599-70-9 (2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid)

• Product Name: 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• CAS No: 2172599-70-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 6110877
• PubChem ID: 165833279
• Update Time: 2025-05-20

2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid
• EN300-1629426
• 2172599-70-9

• Inchi： 1S/C9H14O4/c1-5(2)6-4-9(3,8(11)12)13-7(6)10/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： IMWDCMQNPCPDQB-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)C)CC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid

2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2172599-70-9): A Comprehensive Overview

2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid (CAS No. 2172599-70-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This oxolane derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of more complex molecules. Its carboxylic acid functionality and oxolane ring structure contribute to its reactivity and potential applications in various industries.

The molecular formula of 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid is C9H14O4, with a molecular weight of 186.21 g/mol. Its structure combines a five-membered oxolane ring with a methyl group at position 2, a propan-2-yl (isopropyl) group at position 4, and a carboxylic acid moiety at position 2. This arrangement gives the compound distinct physicochemical properties, including moderate polarity and the ability to participate in hydrogen bonding, which are crucial for its applications in drug design and material science.

In recent years, researchers have explored the potential of 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid as a building block for pharmaceutical intermediates. The compound's structural motifs are particularly relevant in the development of bioactive molecules, as the oxolane ring is a common feature in many natural products and drugs. Its carboxylic acid group allows for further functionalization, making it a versatile starting material for the synthesis of esters, amides, and other derivatives with potential biological activity.

The synthesis of 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Modern synthetic approaches aim to optimize yield and purity while minimizing environmental impact, aligning with the growing demand for green chemistry practices in the chemical industry. Researchers are particularly interested in developing catalytic methods for its production, which could reduce waste and improve efficiency.

From an analytical perspective, 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid can be characterized using various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide detailed information about the compound's structure, purity, and potential impurities, which are essential for quality control in research and industrial applications.

The compound's stability and storage requirements are important considerations for researchers and manufacturers. 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid should be stored in a cool, dry place, protected from moisture and light, to maintain its integrity over time. Proper handling procedures are necessary to ensure safety and preserve the compound's chemical properties for downstream applications.

In the context of current research trends, 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid has been investigated for its potential role in the development of sustainable materials and biodegradable polymers. The compound's structural features make it an interesting candidate for incorporation into novel polymeric systems, particularly those designed for medical or environmental applications. This aligns with the growing focus on circular economy principles in materials science.

The market for specialized chemical intermediates like 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Manufacturers and suppliers are responding to this demand by scaling up production while maintaining high purity standards. The compound's CAS number 2172599-70-9 serves as a unique identifier in global chemical databases and regulatory documentation.

Quality control is paramount when working with 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid, especially for pharmaceutical applications. Analytical methods must be rigorously validated to ensure the compound meets the required specifications for purity and impurity profiles. This attention to quality is particularly important given the compound's potential use in the synthesis of active pharmaceutical ingredients (APIs) and other high-value products.

Looking to the future, research on 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid is likely to focus on expanding its applications in medicinal chemistry and exploring its potential in emerging fields such as biocatalysis and enzyme engineering. The compound's unique structure offers opportunities for the development of novel chemical entities with improved pharmacological properties or environmental profiles.

For researchers and industry professionals seeking information about 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid CAS 2172599-70-9, it's important to consult reliable sources and suppliers that can provide comprehensive technical data, including safety information, handling procedures, and analytical specifications. The compound's specialized nature requires careful consideration of its properties and potential applications in specific research or development projects.

In conclusion, 2-methyl-5-oxo-4-(propan-2-yl)oxolane-2-carboxylic acid represents an interesting and valuable chemical building block with diverse potential applications. Its unique structural features and reactivity profile make it a compound of continuing interest in both academic research and industrial chemistry. As synthetic methodologies advance and new applications emerge, this oxolane derivative is likely to play an increasingly important role in the development of innovative chemical solutions across multiple sectors.